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Compound of Interest

Compound Name: Bicalutamide-d4

Cat. No.: B563003

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
Bicalutamide-d4 stock solutions, a critical component for accurate and reproducible in vitro
and in vivo studies. Bicalutamide-d4, a deuterated analog of the non-steroidal anti-androgen
Bicalutamide, is commonly used as an internal standard in quantitative bioanalytical assays.

Physicochemical Properties and Solubility

Bicalutamide-d4 is a white to off-white solid.[1] Proper stock solution preparation is crucial due
to its low aqueous solubility. The compound is practically insoluble in water but soluble in
several organic solvents.[2][3][4]

Table 1: Solubility of Bicalutamide in Organic Solvents
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Solvent

Solubility (approx.)

Dimethyl Sulfoxide (DMSO)

=50 mg/mL[5]

Dimethylformamide (DMF)

20 mg/mL[6]

Acetone

Soluble[2][4]

Tetrahydrofuran (THF)

Soluble[2][4]

Ethanol 1-7 mg/mL[4][6]
Methanol Sparingly soluble[2] / Soluble
Chloroform Slightly soluble[2]

Note: Data primarily refers to Bicalutamide, but is a reliable proxy for Bicalutamide-d4 due to

their structural similarity.

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 10 mM stock solution of Bicalutamide-d4 in

DMSO.

Materials:

Bicalutamide-d4 (solid form)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

Procedure:

Anhydrous Dimethyl Sulfoxide (DMSO)
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o Equilibration: Allow the vial of solid Bicalutamide-d4 to equilibrate to room temperature
before opening to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of Bicalutamide-d4. For example, for 1 mL of a 10 mM stock
solution, weigh 4.344 mg (Molecular Weight: 434.40 g/mol ).

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
Bicalutamide-d4. For a 10 mM solution, if you weighed 4.344 mg, add 1 mL of DMSO.

» Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but avoid excessive heat.

 Verification: Visually inspect the solution to ensure there are no undissolved particulates. The
solution should be clear.

» Aliquoting: For long-term storage and to minimize freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Storage and Stability

Proper storage is essential to maintain the integrity and stability of Bicalutamide-d4 stock
solutions.

Table 2: Recommended Storage Conditions

Storage - .
Form Stability Container
Temperature
] Original, tightly sealed
Solid -20°C[6] > 4 years[6] )
vial
Stock Solution (in Tightly sealed, light-
-20°C Up to 6 months[5] ] )
DMSO) protecting vials
Stock Solution (in Tightly sealed, light-
-20°C Up to 6 months[5] ] )
Ethanol/DMF) protecting vials
Aqueous Solutions Not Recommended < 1 day[6] N/A
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Key Storage Recommendations:

e Solid Compound: Store the solid Bicalutamide-d4 at -20°C in its original, tightly sealed
container.[6]

e Stock Solutions: Aliquot and store stock solutions at -20°C. Avoid repeated freeze-thaw
cycles.

e Agueous Solutions: Bicalutamide and its deuterated form are sparingly soluble and unstable
in aqueous buffers.[6] It is not recommended to store aqueous solutions for more than one
day.[6] For experiments requiring aqueous dilutions, prepare them fresh from the organic
stock solution immediately before use.

Visualizing the Workflow and Storage Guidelines

To further clarify the experimental process and storage best practices, the following diagrams
have been generated.
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Stock Solution Preparation Workflow

Start: Obtain Solid Bicalutamide-d4

Equilibrate to Room Temperature

Weigh Desired Amount

Add Anhydrous DMSO

Vortex to Dissolve

Visually Verify Dissolution

Aliguot into Single-Use Vials

Preparation Complete

Click to download full resolution via product page

Caption: Workflow for Bicalutamide-d4 Stock Solution Preparation.
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Storage and Handling Guidelines

Solid Bicalutamide-d4

Store at -20°C Store at -20°C in aliquots
in original vial Avoid freeze-thaw cycles

Prepare Fresh Before Use
Do not store > 24 hours

Click to download full resolution via product page

Caption: Recommended Storage Conditions for Bicalutamide-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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